p-Methylcinnamoyl chloride
Cat. No. B8656212
M. Wt: 180.63 g/mol
InChI Key: ARGVABDJPRRAQI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05415780
Procedure details
100 ml of benzene was added to 16.2 grams of p-methylcinnamic acid. 12 ml of thionyl chloride was added dropwise slowly thereto at ambient temperature. The temperature was elevated to 70° C. and the heating was continued until foaming ceased. Benzene and thionyl chloride were distilled off and the residue was dried thoroughly under reduced pressure.
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:12]=[CH:11][C:5]([CH:6]=[CH:7][C:8](O)=[O:9])=[CH:4][CH:3]=1.S(Cl)([Cl:15])=O>C1C=CC=CC=1>[CH3:1][C:2]1[CH:12]=[CH:11][C:5]([CH:6]=[CH:7][C:8]([Cl:15])=[O:9])=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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12 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Step Two
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Name
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Quantity
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16.2 g
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Type
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reactant
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Smiles
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CC1=CC=C(C=CC(=O)O)C=C1
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at ambient temperature
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CUSTOM
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Type
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CUSTOM
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Details
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was elevated to 70° C.
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DISTILLATION
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Type
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DISTILLATION
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Details
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Benzene and thionyl chloride were distilled off
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CUSTOM
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Type
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CUSTOM
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Details
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the residue was dried thoroughly under reduced pressure
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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CC1=CC=C(C=CC(=O)Cl)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
